Cas no 54632-04-1 ([(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidenedecahydronaphthalen-1-yl]methanol)
![[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidenedecahydronaphthalen-1-yl]methanol structure](https://www.kuujia.com/scimg/cas/54632-04-1x500.png)
54632-04-1 structure
Product name:[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidenedecahydronaphthalen-1-yl]methanol
[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidenedecahydronaphthalen-1-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- [(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidenedecahydronaphthalen-1-yl]methanol
- [(1S,4aS,8aS)-5,5,8a-Trimethyl-2-methylenedecahydronaphthalen-1-yl]methanol
- 1-naphthalenemethanol, decahydro-5,5,8a-trimethyl-2-methylene-, (1S,4aS,8aS)-
- (4aα)-2-Methylene-5,5,8aβ-trimethyldecalin-1β-methanol
- [(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]methanol
- 54632-04-1
- CHEBI:155904
- (+)-albicanol
- CCRIS 8459
- CS-0077180
- (1S,4aalpha)-decahydro-5,5,8abeta-trimethyl-2-methylenenaphthalene-1-methanol
- AKOS040750293
- Albicanol
- (4aalpha)-decahydro-5,5,8abeta-trimethyl-2-methylenenaphthalene-1beta-methanol
- DTXSID80969909
- SCHEMBL7760094
- (5,5,8a-Trimethyl-2-methylidenedecahydronaphthalen-1-yl)methanol
- HY-119635
- (8aS)-albicanol
- (4aalpha)-2-methylene-5,5,8abeta-trimethyldecalin-1beta-methanol
- DA-48688
-
- Inchi： InChI=1S/C15H26O/c1-11-6-7-13-14(2,3)8-5-9-15(13,4)12(11)10-16/h12-13,16H,1,5-10H2,2-4H3/t12-,13-,15+/m0/s1
- InChI Key： ZPTSRWNMMWXEHX-KCQAQPDRSA-N
- SMILES： CC1(CCCC2(C1CCC(=C)C2CO)C)C
Computed Properties
- Exact Mass: 222.19848
- Monoisotopic Mass: 222.198365449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidenedecahydronaphthalen-1-yl]methanol Related Literature
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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